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Content Type: Technical Whitepaper Subject: Chemical Phylogeny, Synthesis, and

Pharmacodynamics of Aminopropylon (CAS 3690-04-8) Audience: Medicinal Chemists,

Pharmacologists, and Drug Development Scientists[1]

Part 1: Executive Summary
Aminopropylon (also known as Amipylo or Aminopropylone) represents a distinct

evolutionary branch in the pyrazolone class of non-steroidal anti-inflammatory drugs (NSAIDs).

Developed during the "Golden Age" of pyrazolone modification (circa 1950s), primarily within

the Japanese pharmaceutical sector (e.g., Nippon Shinyaku), it was engineered to optimize the

analgesic efficacy of its precursor, Aminopyrine, while attempting to mitigate the toxicity

associated with nitrosamine formation.

Chemically, it is N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-2-

(dimethylamino)propanamide.[1][2] Unlike the simple methylated amine of aminopyrine,

aminopropylon features an amide linkage to a dimethylaminopropionyl side chain.[1] This

structural modification alters its metabolic stability and binding kinetics, providing a unique case

study in the structure-activity relationship (SAR) of the pyrazolone scaffold.[1]

Part 2: Chemical Identity & Phylogeny[1]
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To understand Aminopropylon, one must locate it within the lineage of pyrazolone analgesics.

[1] It is a direct descendant of Antipyrine (the first synthetic analgesic, 1883) and a structural

sibling to Dipyrone (Metamizole).

Structural Phylogeny
The following diagram illustrates the chemical evolution of Aminopropylon. Note the

conservation of the pyrazolone core (blue) and the diversification at the C-4 position (red),

which dictates potency and toxicity profiles.[1]
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Figure 1: Evolutionary tree of pyrazolone analgesics showing the derivation of

Aminopropylon.[3][4][5][6]

Chemical Data Table[7]
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Property Specification

IUPAC Name
N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-

(dimethylamino)propanamide

CAS Number 3690-04-8

Molecular Formula C₁₆H₂₂N₄O₂

Molecular Weight 302.37 g/mol

Core Scaffold 1-Phenyl-3-methyl-5-pyrazolone

Key Functional Group Amide (Linker), Dimethylamino (Basic Tail)

pKa ~8.5 (Basic amine tail)

Solubility
Soluble in ethanol, chloroform; moderately

soluble in water.[1][3][5]

Part 3: Synthesis & Manufacturing[1]
The synthesis of Aminopropylon requires the coupling of the 4-Aminoantipyrine (Ampyrone)

core with a N,N-Dimethylalanine derivative.[1] This creates the amide bond that distinguishes it

from Aminopyrine.

Retrosynthetic Analysis
Disconnection: The Amide bond (N-CO).[1]

Synthons: 4-Aminoantipyrine (Nucleophile) + 2-(Dimethylamino)propionic acid (Electrophile).

[1]

Synthesis Protocol (Laboratory Scale)
Note: This protocol is a standardized reconstruction based on functional group chemistry and

historical pyrazolone derivatization methods.

Reagents:

4-Aminoantipyrine (20.3 g, 0.1 mol)[1]
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2-(Dimethylamino)propionyl chloride hydrochloride (or N,N-Dimethylalanine with DCC

coupling agent)[1]

Triethylamine (Et₃N) as base

Dichloromethane (DCM) as solvent

Step-by-Step Methodology:

Preparation of Nucleophile: Dissolve 0.1 mol of 4-Aminoantipyrine in 200 mL of anhydrous

DCM in a round-bottom flask under nitrogen atmosphere. Add 0.12 mol of Triethylamine to

scavenge HCl.[1]

Acylation: Cool the solution to 0°C. Dropwise add 0.11 mol of 2-(Dimethylamino)propionyl

chloride (dissolved in DCM) over 30 minutes. The exotherm must be controlled to prevent

side reactions at the pyrazolone ring.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Mobile phase: CHCl₃/MeOH 9:1) until the starting amine is consumed.

Workup: Wash the organic layer with saturated NaHCO₃ (to remove acid) and then with

brine. Dry over anhydrous Na₂SO₄.[1]

Purification: Evaporate the solvent to yield a crude solid.[1] Recrystallize from Ethanol/Ether

to obtain pure Aminopropylon crystals.[1]

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway for the production of Aminopropylon from 4-aminoantipyrine.
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Part 4: Pharmacology & Mechanism of Action[1]
Aminopropylon exhibits analgesic, antipyretic, and anti-inflammatory properties.[1] Its

mechanism is distinct from classical NSAIDs (like Ibuprofen) due to its pyrazolone structure.

Primary Mechanism: COX Inhibition
Like other pyrazolones, Aminopropylon inhibits Cyclooxygenase (COX) enzymes, reducing

the synthesis of Prostaglandin E2 (PGE2). However, pyrazolones often show a bias toward

COX-3 (a splice variant of COX-1 found in the CNS) or central COX inhibition, explaining why

they are potent antipyretics/analgesics but weaker anti-inflammatories in peripheral tissues

compared to acidic NSAIDs.[1]

Secondary Mechanism: TRP/Cannabinoid Modulation
Recent research into the "veteran" pyrazolone class suggests off-target effects that contribute

to their efficacy:

TRPA1 Channel Antagonism: Modulation of pain signaling pathways.[1]

Endocannabinoid System: Potential interference with the breakdown of endocannabinoids,

enhancing endogenous analgesia.[1]

Pharmacodynamic Diagram
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Figure 3: Multi-modal mechanism of action focusing on central COX inhibition.[1]

Part 5: Historical Context & "Lost" Status[1][3]
Why is Aminopropylon not a household name? While effective, the pyrazolone class faced

significant regulatory headwinds in the 1970s.[1] The precursor, Aminopyrine, was withdrawn in

many countries due to the risk of agranulocytosis (a severe drop in white blood cells). While

Aminopropylon was designed to be safer, the stigma attached to the pyrazolone ring,

combined with the rise of safer propionic acid derivatives (Ibuprofen, Naproxen), relegated it to

a niche status.[1] It remains of interest today primarily as a research standard for binding
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assays and in specific regional pharmacopeias (e.g., historical Japanese formulations like

Amipylo).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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